Cas no 2410559-80-5 (Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide)

• Product Name: Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide
• CAS No: 2410559-80-5
• MF: C₆H₆BF₆K
• MW: 242.011563777924
• CID: 6294865
• PubChem ID: 146155752
• Update Time: 2025-10-30

Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium;trifluoro-[3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]boranuide
• Potassium trifluoro(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)borate
• EN300-7546805
• EN300-37374171
• 2410559-80-5
• potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide
• Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide

• Inchi： 1S/C6H6BF6.K/c8-6(9,10)4-1-5(2-4,3-4)7(11,12)13;/h1-3H2;/q-1;+1
• InChI Key： QCEVWGLAJFKQSP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C12CC(C(F)(F)F)(C1)C2)(F)F

Computed Properties

• Exact Mass: 242.0103808g/mol
• Monoisotopic Mass: 242.0103808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide

Comprehensive Overview of Potassium Trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide (CAS No. 2410559-80-5)

Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide (CAS No. 2410559-80-5) is a highly specialized organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique bicyclo[1.1.1]pentane scaffold and trifluoromethyl groups, is widely utilized as a versatile reagent in cross-coupling reactions, polymerization processes, and the development of advanced functional materials. Its boranuide anion and potassium counterion contribute to its stability and reactivity, making it a valuable tool for researchers exploring novel chemical transformations.

The structural uniqueness of Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide lies in its bicyclo[1.1.1]pentane core, a strained hydrocarbon framework that imparts distinct electronic and steric properties. This scaffold is increasingly popular in medicinal chemistry and agrochemical research due to its ability to modulate bioavailability and metabolic stability. The incorporation of trifluoromethyl groups further enhances the compound's lipophilicity and electron-withdrawing characteristics, which are critical for designing high-performance materials and pharmaceuticals.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and electronic materials. Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide aligns with this trend, offering a robust platform for introducing fluorine into complex molecular architectures. Researchers are particularly interested in its role in C-F bond activation and fluorine-directed synthesis, which are hot topics in modern organic chemistry.

From an industrial perspective, this compound is valued for its efficiency in polymerization catalysts and ligand design. Its ability to facilitate controlled polymerization reactions makes it a key component in the production of high-performance polymers with tailored properties. Additionally, its boron-based reactivity is exploited in the development of OLED materials and organic semiconductors, areas that are rapidly evolving due to the growing demand for flexible electronics and energy-efficient displays.

The synthesis and handling of Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide require specialized expertise due to its sensitivity to moisture and air. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its reactivity and shelf life. Despite these challenges, its utility in cutting-edge research continues to drive innovation, particularly in the development of green chemistry methodologies and sustainable synthesis routes.

In conclusion, Potassium trifluoro[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]boranuide (CAS No. 2410559-80-5) represents a pivotal advancement in organoboron chemistry. Its unique structural features and broad applicability make it a cornerstone in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a critical role in the next generation of chemical innovations.